Cas no 107320-38-7 (2,5-Cyclohexadiene-1,4-dione,2-(4-methyl-2-furanyl)-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2-(4-methyl-2-furanyl)-
• CAS No: 107320-38-7
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• CID: 155078
• PubChem ID: 129531
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2-(4-methyl-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2-(4-methyl-2-furanyl)-
• 2-(4-methylfuran-2-yl)cyclohexa-2,5-diene-1,4-dione
• Omphalone
• 2-(4-Methylfuran-2-yl)-1,4-benzoquinone
• 2,5-Cyclohexadiene-1,4-dione, 2-(4-methyl-2-furanyl)-
• DTXSID80148015
• 107320-38-7
• starbld0008606
• SCHEMBL7776749

• Inchi： 1S/C11H8O3/c1-7-4-11(14-6-7)9-5-8(12)2-3-10(9)13/h2-6H,1H3
• InChI Key： WFZJBXHYSHGECR-UHFFFAOYSA-N
• SMILES： O1C=C(C)C=C1C1=CC(C=CC1=O)=O

Computed Properties

• Exact Mass: 188.04734
• Monoisotopic Mass: 188.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Prenylquinones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Prenylquinones